![molecular formula C9H15N3O2 B062064 Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate CAS No. 159709-52-1](/img/structure/B62064.png)
Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate
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Overview
Description
Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. It is a pyrazole derivative that has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in inflammation and cancer progression. It has also been suggested that it may act by inducing cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate in lab experiments is its potential to inhibit inflammation and cancer progression. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are many future directions for research on Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate. One area of research could be to further investigate its anti-inflammatory and anti-cancer properties. Another area of research could be to explore its potential as a fluorescent probe for the detection of metal ions. Additionally, further studies could be conducted to better understand its mechanism of action and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate can be achieved using various methods. One of the most common methods is the reaction of ethyl 3-oxobutanoate with ethyl hydrazinoacetate in the presence of acetic acid. This reaction results in the formation of Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate. Other methods include the reaction of ethyl acetoacetate with hydrazine hydrate and the reaction of 3-ethyl-4-methyl-1-phenylpyrazolin-5-one with ethyl chloroformate.
Scientific Research Applications
Ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
ethyl 5-amino-3-ethyl-1-methylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2/c1-4-6-7(9(13)14-5-2)8(10)12(3)11-6/h4-5,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSLSTFBUYIRTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1C(=O)OCC)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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